kb-NB77-78

• Molecular Formula: C18H25NO3Si
• Molecular Weight: 331.5 g/mol
• InChI: InChI=1S/C18H25NO3Si/c1-18(2,3)23(4,5)22-12-8-9-15-14(11-12)13-7-6-10-19-16(13)17(20)21-15/h8-9,11,19H,6-7,10H2,1-5H3
• InChIKey: UNMWMPXUIXEQJZ-UHFFFAOYSA-N

kb-NB77-78 Procurement Guide: PKD1-Inactive Negative Control for Kinase Inhibitor Studies

kb-NB77-78 (CAS 1350622-33-1) is a chromenopyridine-based small molecule originally identified as a synthetic by-product in the preparation of the PKD inhibitor CID755673 [1]. It serves as the tert-butyldimethylsilyl (OTBS)-protected analogue of CID797718, a weak PKD1 inhibitor [1]. Unlike its parent congeners CID755673 and CID797718, kb-NB77-78 exhibits no detectable PKD1 binding or enzymatic inhibition, establishing it as a definitive negative control compound for PKD1-targeted studies [1].

✓ PKD1-inactive negative control workflow

✓ Chromenopyridine-based kinase inhibitor studies

✓ Reported assay context: IMAP-FP, radiometric, binding, cellular

• [1] George, K.M., Frantz, M.C., Bravo-Altamirano, K., et al. Design, synthesis, and biological evaluation of PKD inhibitors. Pharmaceutics 3(2), 186-228 (2011). doi:10.3390/pharmaceutics3020186 View Source

Why kb-NB77-78 Cannot Be Replaced by Generic PKD Inhibitor Analogs in Control Experiments

The chromenopyridine scaffold is exquisitely sensitive to peripheral substitution. CID797718 (R₂ = OH) retains measurable PKD1 inhibitory activity (IC₅₀ 13.7 μM, IMAP-FP assay), whereas kb-NB77-78 (R₂ = OTBS) is completely inactive [1]. Simply substituting any CID797718 analogue for kb-NB77-78 as a negative control risks introducing residual or off-target kinase activity that would invalidate experimental conclusions. The steric bulk and chemical stability of the OTBS group simultaneously abolish target binding and confer distinct solubility and formulation properties relative to the free phenol series [1]. These differences preclude casual interchangeability within a PKD inhibitor study design.

kb-NB77-78 (Inactive Control)

Generic PKD Inhibitor Analog

Target Engagement

No detectable PKD1 binding or inhibition

May retain residual PKD1 activity; isoform-selectivity context may shift

Structural Basis

OTBS-protected; steric bulk abolishes activity

Free phenol or unprotected analogues risk introducing off-target kinase context

Assay Compatibility

Documented inactive across orthogonal assay platforms

Assay-response context may differ; interference not systematically excluded

• [1] George, K.M., Frantz, M.C., Bravo-Altamirano, K., et al. Design, synthesis, and biological evaluation of PKD inhibitors. Pharmaceutics 3(2), 186-228 (2011). doi:10.3390/pharmaceutics3020186 View Source

Quantitative Differentiation of kb-NB77-78 vs. CID797718 and CID755673: PKD1 Activity, Binding, and Cellular Target Engagement

PKD1 Enzymatic Inhibition (IMAP-FP Assay): kb-NB77-78 vs. CID797718

In a direct head-to-head comparison within the same experimental series, kb-NB77-78 (R₂ = OTBS) showed no detectable PKD1 inhibition in the IMAP fluorescence polarization assay, whereas its parent analogue CID797718 (R₂ = OH) inhibited PKD1 with an IC₅₀ of 13.7 ± 0.42 μM (n = 3) [1]. The parent inhibitor CID755673 is substantially more potent (reported sub-micromolar IC₅₀) [1]. This complete loss of activity from a single TBS protection of the phenol establishes kb-NB77-78 as a structurally matched, inactive comparator for any active chromenopyridine or benzoxoloazepinolone PKD inhibitor [1].

PKD1 Inhibition (IMAP-FP)

Head-to-head

No detectable inhibition

Complete loss of activity vs. CID797718 (IC₅₀ 13.7 μM)

Supports negative control interpretation; assay context matched

Evidence Dimension	PKD1 enzymatic inhibition (IMAP-FP assay)
Target Compound Data	Not inhibitory (no IC₅₀ determinable)
Comparator Or Baseline	CID797718: IC₅₀ = 13.7 ± 0.42 μM (n = 3); CID755673: sub-micromolar IC₅₀
Quantified Difference	Complete loss of inhibitory activity (estimated >100-fold reduction relative to CID797718 based on assay upper limits)
Conditions	Automated HTS-formatted IMAP PKD1 Fluorescence Polarization assay; triplicate determinations at each concentration; three independent experiments [1]

Why This Matters

A negative control that is documented to be completely inactive in the identical assay format used for active compounds eliminates ambiguity in data interpretation and supports rigorous pharmacological validation.

• [1] George, K.M., Frantz, M.C., Bravo-Altamirano, K., et al. Design, synthesis, and biological evaluation of PKD inhibitors. Pharmaceutics 3(2), 186-228 (2011). doi:10.3390/pharmaceutics3020186 View Source

PKD1 Enzymatic Inhibition (Radiometric Assay): Orthogonal Confirmation of Inactivity

A second, orthogonal radiometric kinase activity assay confirmed that kb-NB77-78 is not inhibitory against PKD1, while CID797718 exhibited an IC₅₀ of 2.34 ± 0.16 μM (n = 3) in the same assay format [1]. The consistency across two mechanistically distinct assay platforms (IMAP-FP and radiometric) rules out assay interference as a confounding factor and solidifies the compound's status as a genuine PKD1-inactive control [1].

PKD1 Inhibition (Radiometric)

Head-to-head

Not inhibitory vs. CID797718 (IC₅₀ 2.34 μM)

Orthogonal assay confirmation rules out artifact

Reported triplicate determinations; n=3 independent experiments

Evidence Dimension	PKD1 enzymatic inhibition (radiometric kinase activity assay)
Target Compound Data	Not inhibitory (n.d.)
Comparator Or Baseline	CID797718: IC₅₀ = 2.34 ± 0.16 μM (n = 3)
Quantified Difference	Complete abrogation of radiometric PKD1 inhibition; CID797718 retains low-micromolar activity
Conditions	Radiometric kinase activity assay with triplicate determinations; mean ± SEM of three independent experiments [1]

Why This Matters

Orthogonal assay confirmation reduces the risk of selecting a negative control that is artifactually inactive in only one assay format, supporting more confident experimental design in kinase drug discovery programs.

• [1] George, K.M., Frantz, M.C., Bravo-Altamirano, K., et al. Design, synthesis, and biological evaluation of PKD inhibitors. Pharmaceutics 3(2), 186-228 (2011). doi:10.3390/pharmaceutics3020186 View Source

PKD1 Target Binding: kb-NB77-78 Fails to Bind PKD1 in Fluorescence Polarization Assay

In a fluorescence polarization binding assay, kb-NB77-78 showed no detectable binding to PKD1, whereas the active parent inhibitor CID755673 demonstrated saturable binding (Kd not explicitly stated in the primary reference but implied by its nanomolar inhibitory potency) [1]. Vendor technical datasheets from Cayman Chemical and Bertin Bioreagent explicitly confirm that kb-NB77-78 does not bind PKD1 in fluorescence polarization [2]. This lack of target binding provides a direct biophysical rationale for the observed loss of enzymatic and cellular activity.

PKD1 Target Binding

Cross-study comparable

No detectable binding to PKD1

Biophysical rationale for inactivity; binding signal indistinguishable from background

Vendor-confirmed; fluorescence polarization assay context

Evidence Dimension	PKD1 binding (fluorescence polarization assay)
Target Compound Data	No detectable binding to PKD1
Comparator Or Baseline	CID755673: saturable binding to PKD1 (active inhibitor)
Quantified Difference	Binding signal indistinguishable from background; complete loss of target engagement vs. active control
Conditions	Fluorescence polarization assay for PKD1 binding as referenced in vendor datasheets [2]; originally characterized in George et al. 2011 [1]

Why This Matters

Documented absence of target binding supports the use of kb-NB77-78 as a true negative control for biophysical and biochemical PKD1 assays, distinguishing it from weak partial inhibitors that retain some binding.

• [1] George, K.M., Frantz, M.C., Bravo-Altamirano, K., et al. Design, synthesis, and biological evaluation of PKD inhibitors. Pharmaceutics 3(2), 186-228 (2011). doi:10.3390/pharmaceutics3020186 View Source
• [2] Bertin Bioreagent (Cayman distributor). kb-NB77-78 Product Page (CAT N°: 21562). View Source

Cellular Target Engagement: kb-NB77-78 Does Not Suppress PKD1 Phosphorylation in LNCaP Cells

kb-NB77-78 had no effect on PKD1 phosphorylation in LNCaP prostate cancer cells, in contrast to CID755673 which dose-dependently reduced PKD1 phosphorylation in the same cellular context [1]. This cellular inactivity extends the biochemical data to a disease-relevant cancer cell line, confirming that kb-NB77-78 does not engage PKD1 in intact cells under standard treatment conditions.

Cellular Target Engagement

Cross-study comparable

No suppression of PKD1 phosphorylation

Cellular inactivity validated in LNCaP prostate cancer cells

Disease-relevant cell line; comparator CID755673 active

Evidence Dimension	Cellular PKD1 phosphorylation (LNCaP cells)
Target Compound Data	No effect on PKD1 phosphorylation (inactive)
Comparator Or Baseline	CID755673: dose-dependent reduction in PKD1 phosphorylation
Quantified Difference	Complete absence of pharmacodynamic response; CID755673 active
Conditions	LNCaP human prostate cancer cell line; PKD1 phosphorylation measured by immunoblot or ELISA as characterized in George et al. 2011 and confirmed in vendor quality-control testing [1]

Why This Matters

Cellular inactivity validates kb-NB77-78 as a negative control for cell-based assays, enabling researchers to distinguish PKD1-dependent from PKD1-independent phenotypic effects.

• [1] Bertin Bioreagent (Cayman distributor). kb-NB77-78 Product Page (CAT N°: 21562). View Source

Structural Determinant of Inactivity: OTBS Substitution Abolishes PKD1 Activity While Modulating Physicochemical Profile

Systematic SAR from George et al. 2011 demonstrates that the R₂ substituent on the chromenopyridine scaffold is a critical determinant of PKD1 activity: CID797718 (R₂ = OH) retains PKD1 inhibition, whereas kb-NB77-78 (R₂ = OTBS) is completely inactive, as are all other substitutions tested (OAllyl in kb-NB77-83; OH/Cbz in kb-NB77-91; Cl in kb-NB96-47-1) [1]. Among the inactive analogs, kb-NB77-78 is distinguished by its documented use across multiple vendor platforms and the orthogonal confirmation of inactivity across biochemical, biophysical, and cellular assays [1][2]. Its OTBS group also confers increased lipophilicity (ALogP = 4.87) and distinct solubility properties relative to the free phenol series .

Structural Inactivity SAR

Class-level

OTBS substitution completely ablates PKD1 inhibition

Structurally defined negative control with predictable profile

ALogP = 4.87; distinct solubility vs. free phenol series

Evidence Dimension	Structure-activity relationship: R₂ substituent effect on PKD1 inhibition
Target Compound Data	kb-NB77-78 (R₂ = OTBS): not inhibitory; ALogP = 4.87; DMSO solubility 25 mg/mL
Comparator Or Baseline	CID797718 (R₂ = OH): IC₅₀ 13.7/2.34 μM; kb-NB77-83 (R₂ = OAllyl): not inhibitory; kb-NB77-91 (R₂ = OH, R₅ = Cbz): not inhibitory; kb-NB96-47-1 (R₁ = Cl, R₂ = OH): not inhibitory
Quantified Difference	OTBS substitution completely ablates PKD1 inhibition vs. OH (CID797718). Among inactive analogs, kb-NB77-78 is the most extensively vendor-characterized and cross-validated negative control.
Conditions	SAR series summarized in Table 1 of George et al. 2011; solubility data from Selleck Chemicals and Cayman Chemical datasheets [1]

Why This Matters

The well-characterized structural basis for inactivity and pre-existing vendor quality-control documentation reduce procurement risk and enable researchers to select kb-NB77-78 as a structurally defined negative control with predictable chemical handling properties.

• [1] George, K.M., Frantz, M.C., Bravo-Altamirano, K., et al. Design, synthesis, and biological evaluation of PKD inhibitors. Pharmaceutics 3(2), 186-228 (2011). doi:10.3390/pharmaceutics3020186 View Source
• [2] Bertin Bioreagent (Cayman distributor). kb-NB77-78 Product Page (CAT N°: 21562). View Source

Best-Fit Application Scenarios for kb-NB77-78 Procurement in PKD-Targeted Research Programs

Negative Control for PKD1 Biochemical and Biophysical Assays

kb-NB77-78 is the empirically validated negative control for PKD1 IMAP-FP and radiometric kinase assays, having been demonstrated inactive in both formats within the same study series as active inhibitors CID797718 and CID755673 [1]. Laboratories performing high-throughput screening or dose-response profiling of putative PKD1 inhibitors should include kb-NB77-78 in every assay plate to define the zero-effect baseline and control for non-specific assay signal [1].

Cellular Specificity Control in PKD1-Dependent Cancer Cell Models

In LNCaP prostate cancer cells and other PKD1-dependent lines, kb-NB77-78 serves as a critical control to attribute phenotypic effects (proliferation, migration, invasion) specifically to PKD1 inhibition. Its documented failure to suppress PKD1 phosphorylation in LNCaP cells [2] makes it the appropriate comparator when testing novel PKD inhibitors or genetic PKD1 knockdown, enabling clean separation of on-target vs. off-target effects [1].

Structure-Activity Relationship (SAR) Reference for Chromenopyridine-Based Kinase Inhibitor Design

Medicinal chemistry teams optimizing the chromenopyridine or related benzoxoloazepinolone scaffolds require kb-NB77-78 as the prototypical inactive benchmark. Its OTBS substitution at R₂ defines a clear SAR boundary: phenolic protection completely abolishes PKD1 activity [1]. This reference point aids in designing focused libraries where the phenol group is maintained for activity or deliberately masked to generate matched negative controls [1].

Procurement as a Validated Inactive Analog for Grant-Funded PKD Research

Grant reviewers and journal editors increasingly expect the inclusion of well-characterized negative controls in kinase inhibitor studies. kb-NB77-78 satisfies this requirement with published, peer-reviewed inactivity data across multiple assay platforms [1], and is available from established commercial suppliers with certificate of analysis documentation . Its use preempts methodological criticism and strengthens the reproducibility of PKD-focused research.

Application

Selection Property

Validation Focus

Biochemical PKD1 screening

Documented inactivity across assay platforms

Zero-effect baseline and non-specific signal control

Cellular PKD1 pathway studies

Validated lack of target engagement in cells

On-target vs. off-target effect attribution

Medicinal chemistry SAR

Prototypical inactive chromenopyridine benchmark

SAR boundary definition; matched negative control design

Grant-funded PKD research

Peer-reviewed, multi-platform inactivity data

Methodological rigor and reproducibility support

• [1] George, K.M., Frantz, M.C., Bravo-Altamirano, K., et al. Design, synthesis, and biological evaluation of PKD inhibitors. Pharmaceutics 3(2), 186-228 (2011). doi:10.3390/pharmaceutics3020186 View Source
• [2] Bertin Bioreagent (Cayman distributor). kb-NB77-78 Product Page (CAT N°: 21562). View Source